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Introduction

Click chemistry, a concept introduced by K. Barry Sharpless, describes a class of reactions that
are modular, high-yielding, and produce minimal byproducts.[1][2] The archetypal click reaction,
the Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), is highly efficient but its reliance
on a copper catalyst presents significant challenges for biological applications due to copper's
inherent cytotoxicity.[2][3][4] This limitation spurred the development of copper-free click
chemistry, a pivotal advancement in bioorthogonal chemistry that enables covalent bond
formation within complex biological systems, including living organisms, without the need for a
toxic metal catalyst.[2][5][6]

The core of copper-free click chemistry is the Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC).[2][7] This reaction utilizes the high ring strain of a cyclooctyne to drive a [3+2]
cycloaddition with an azide, forming a stable triazole linkage.[6][8] The reaction is driven by the
release of the cyclooctyne's ring strain (approximately 18 kcal/mol), which significantly lowers
the activation energy, allowing the reaction to proceed efficiently at physiological temperatures
and pH.[6][8][9] The azide and cyclooctyne functional groups are bioorthogonal, meaning they
are chemically inert to the vast majority of biological molecules and do not interfere with native
cellular processes.[5][8] This biocompatibility and specificity have made copper-free click

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15608595#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cyclododecyne_Click_Chemistry_Reactions.pdf
https://chempep.com/copper-free-click-chemistry/
https://chempep.com/copper-free-click-chemistry/
https://pubs.acs.org/doi/10.1021/acs.bioconjchem.5c00049
https://www.glenresearch.com/browse/click-and-copper-free-click-chemistry-monomers-supports-and-kits
https://chempep.com/copper-free-click-chemistry/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2865253/
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/chemistry-and-synthesis/adc-and-bioconjugation/copper-free-click-chemistry
https://chempep.com/copper-free-click-chemistry/
https://manu56.magtech.com.cn/progchem/EN/10.7536/PC220103
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/chemistry-and-synthesis/adc-and-bioconjugation/copper-free-click-chemistry
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Strain_Promoted_Azide_Alkyne_Cycloaddition_SPAAC_in_Live_Cells.pdf
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/chemistry-and-synthesis/adc-and-bioconjugation/copper-free-click-chemistry
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Strain_Promoted_Azide_Alkyne_Cycloaddition_SPAAC_in_Live_Cells.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6310217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2865253/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Strain_Promoted_Azide_Alkyne_Cycloaddition_SPAAC_in_Live_Cells.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

chemistry an indispensable tool in drug development, molecular imaging, bioconjugation, and
materials science.[2][10][11]

Core Principle: Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC)

The SPAAC reaction is a type of Huisgen 1,3-dipolar cycloaddition. Unlike the copper-catalyzed
version, which proceeds through a stepwise mechanism involving a copper(l) intermediate,
SPAAC is a concerted [3+2] cycloaddition.[2] The reaction's driving force is the significant ring
strain inherent in the eight-membered cyclooctyne ring.[6][12] When the cyclooctyne reacts
with an azide, this strain is released as the molecule transitions to the more stable, less-
strained triazole ring structure.[2][6] This process occurs without the need for any external
catalyst, making it ideal for applications in living systems.[11][12]
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1. Preparation

Prepare Azide-Biomolecule Prepare Cyclooctyne-Probe

2. Reaction
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3. Analysis & Purification

Purify Conjugate
(e.g., SEC, Dialysis)

Characterize Product
(e.g., MS, SDS-PAGE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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